Cas no 2227828-97-7 ((1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol
• CAS No: 2227828-97-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5962011
• PubChem ID: 92975497
• Update Time: 2025-05-20

(1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol
• 2227828-97-7
• EN300-1728153

• Inchi： 1S/C10H15NO/c1-7-4-3-5-8(2)10(7)9(12)6-11/h3-5,9,12H,6,11H2,1-2H3/t9-/m1/s1
• InChI Key： VDYHCSAJQKHRKE-SECBINFHSA-N
• SMILES： O[C@H](CN)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol (CAS No. 2227828-97-7)

(1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 2227828-97-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a benzene ring substituted with two methyl groups at the 2 and 6 positions, coupled with an ethanol side chain containing an amino group at the terminal position. The stereochemistry of this molecule, specifically the (1S) configuration, plays a crucial role in its pharmacological properties and potential applications.

The compound’s structure combines elements of aromaticity with functional groups that make it a versatile intermediate in drug discovery and synthesis. The presence of both an amino group and a hydroxyl group on the same carbon atom (as part of the ethanol side chain) allows for further derivatization, making it a valuable building block for more complex molecules. This feature is particularly important in medicinal chemistry, where such intermediates can be modified to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage stereospecific interactions with biological targets. The enantiomeric purity of (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol is critical for ensuring that the desired pharmacological effects are achieved without unintended side effects. Advanced synthetic methodologies have enabled the efficient preparation of this compound in high enantiomeric purity, which is essential for preclinical and clinical studies.

Recent research has highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors and other small-molecule drugs targeting neurological disorders. The benzene ring substitution pattern enhances interactions with specific protein pockets, while the chiral center ensures optimal binding orientation. Studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes implicated in cancer progression and neurodegenerative diseases.

The pharmaceutical industry has increasingly focused on developing drugs with improved selectivity and reduced toxicity. The unique structural features of (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol make it an attractive candidate for further investigation. Researchers have explored its derivatives as potential treatments for inflammatory diseases, where modulation of enzymatic activity by small molecules can lead to significant therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Modern techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to streamline the process. These advancements not only improve efficiency but also reduce costs associated with large-scale production.

In conclusion, (1S)-2-amino-1-(2,6-dimethylphenyl)ethan-1-ol (CAS No. 2227828-97-7) represents a promising chemical entity with diverse applications in drug development. Its structural features and stereochemical properties make it a valuable intermediate for synthesizing novel therapeutic agents. Continued research into its derivatives and synthetic pathways will likely uncover further opportunities for medical intervention across multiple disease areas.